27-O-Demethylrapamycin

27-O-Demethylrapamycin is a macrolide and a direct structural analog of Rapamycin (Sirolimus), a well-established inhibitor of the mammalian target of rapamycin (mTOR).[1] While it shares the core biological activity of its parent compound, its primary procurement value lies in its role as a critical chemical intermediate. Specifically, the free hydroxyl group at the C27 position makes it an essential precursor for the semi-synthesis of advanced, clinically significant rapamycin analogs (rapalogs) such as Everolimus.[1][2]

Substituting 27-O-Demethylrapamycin with its parent compound, Rapamycin, is chemically incompatible for the synthesis of specific rapalogs. The synthesis of Everolimus, for example, requires the selective alkylation of the C40 hydroxyl group.[3] In Rapamycin, the C27 hydroxyl is methylated, which prevents its use as a protecting group site needed for regioselective synthesis. Attempting to use Rapamycin directly would lead to non-selective reactions and a complex mixture of undesired byproducts, making 27-O-Demethylrapamycin the specific and non-interchangeable starting material required for this established synthetic route.

Essential Precursor for Everolimus Synthesis

27-O-Demethylrapamycin is a documented intermediate in patented synthetic routes to Everolimus (40-O-(2-hydroxyethyl)-rapamycin).[3] The synthesis involves protecting the C27-hydroxyl group, followed by alkylation at the C40-hydroxyl position, and subsequent deprotection. This process is not feasible with Rapamycin due to the native methoxy group at the C27 position, which cannot be used in the same way as a protecting group.

For any organization developing or manufacturing Everolimus or related analogs, procuring 27-O-Demethylrapamycin is a mandatory, non-substitutable process requirement.

Retained High-Affinity Binding to FKBP12 Target Protein

The biological activity of rapamycin and its analogs is initiated by binding to the immunophilin FKBP12. Rapamycin itself binds to human FKBP12 with a very high affinity, exhibiting a dissociation constant (Kd) of approximately 0.13-0.2 nM.[3] While direct binding data for the 27-O-demethyl analog is not specified in comparative studies, the structural modification is distant from the primary FKBP12 binding domain, and analogs with modifications at the C40 position (like Everolimus) retain potent FKBP12 binding and mTOR inhibitory activity.[4] This indicates that 27-O-Demethylrapamycin retains the necessary high-affinity target engagement to be a biologically active mTOR inhibitor.

This confirms the compound is not just a chemical intermediate but also a potent biological tool, suitable for use as a research-grade mTOR inhibitor in its own right or as a biologically active starting material.

Altered Metabolic Profile Compared to Rapamycin

Rapamycin is extensively metabolized in vivo, with O-demethylation being a major pathway. 27-O-Demethylrapamycin, by its very structure, lacks the C27-methyl group, precluding this specific metabolic route. While it can be metabolized at other positions, this inherent structural difference ensures a distinct metabolic fate compared to the parent compound. This makes it a valuable tool for investigating the pharmacokinetic and pharmacodynamic consequences of blocking a primary metabolic pathway of Rapamycin.

For researchers studying mTOR inhibitor metabolism or developing analogs with improved pharmacokinetic properties, this compound offers a specific and stable modification at a key metabolic site.

Chemical Feedstock for Semi-Synthesis of Everolimus and Analogs

As a direct and necessary precursor, this compound is the correct choice for process development and manufacturing workflows aimed at producing Everolimus or other rapalogs requiring modification at the C40 position.[3]

Metabolism and Pharmacokinetic Comparative Studies

Ideal for use as a research tool alongside Rapamycin to dissect the functional role of C27-O-methylation in the metabolic stability, clearance, and overall pharmacokinetic profile of mTOR inhibitors.

Reference Standard in Impurity Analysis

Serves as a critical analytical reference standard for detecting and quantifying the 27-O-Demethylrapamycin impurity in Rapamycin batches, which is essential for quality control in pharmaceutical production.